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Compound of Interest

Compound Name: 4-Nitrobenzenesulfonamide

Cat. No.: B188996

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides immediate and essential safety and
logistical information for 4-Nitrobenzenesulfonamide (CAS No. 6325-93-5), including a
detailed operational plan and disposal guidelines.

Chemical Profile: 4-Nitrobenzenesulfonamide is a light yellow to beige crystalline powder. It is
utilized as an organic intermediate in medicinal chemistry and organic synthesis.

Hazards: This chemical is classified as hazardous.[1] It can cause skin and serious eye
irritation, and may cause respiratory irritation.[2][3] It is crucial to handle this compound with
appropriate personal protective equipment in a well-ventilated area.

Quantitative Data
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Property Value Source
CAS Number 6325-93-5 [11[2]
Molecular Formula C6H6N204S [2]
Molecular Weight 202.19 g/mol
Appearance Light yellow to beige crystalline

powder
Melting Point 178-180 °C
Signal Word Warning [2][3]

Skin Irrit. 2, Eye Irrit. 2, STOT
SE 3

Hazard Classifications

Occupational Exposure Limits No data available [4]

Personal Protective Equipment (PPE)

A crucial aspect of safely handling 4-Nitrobenzenesulfonamide is the consistent and correct
use of Personal Protective Equipment (PPE). The following table outlines the recommended
PPE for various levels of protection.
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PPE Category Item Specifications

Must be worn at all times in the

o laboratory. A face shield is
] Safety glasses with side ] ] )
Eye & Face Protection ) recommended if there is a risk
shields or goggles )
of splashing or dust

generation.[5]

Nitrile, butyl rubber, or other
impervious gloves are suitable.
_ ] ) [4][6] Gloves must be
Hand Protection Chemical-resistant gloves ]
inspected before use and
removed with care to avoid

skin contamination.[2]

Should be fully buttoned.
] Fire/flame resistant and
Body Protection Laboratory coat ) ) o
impervious clothing is

recommended.[4]

A NIOSH-approved particulate
respirator (e.g., N95) should be

Respiratory Protection Dust mask or respirator used if dust formation is likely
or if exposure limits are

exceeded.[5]

Operational Plan for Safe Handling

A systematic approach is essential for the safe handling of 4-Nitrobenzenesulfonamide from
receipt to disposal.

1. Preparation and Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood, to minimize inhalation of dust particles.[5]

Ensure that an eyewash station and a safety shower are readily accessible.[5]

Have a chemical spill kit available in the immediate work area.[5]
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o Review the Safety Data Sheet (SDS) for 4-Nitrobenzenesulfonamide before starting any
work.[5]

2. Handling the Chemical:

» Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[4][5]
o Wear the appropriate PPE as detailed in the table above.

o Use non-sparking tools to prevent ignition.[4]

3. Storage:

» Store the container tightly closed in a dry, cool, and well-ventilated place.[2][4]

o Store apart from foodstuff containers or incompatible materials.[4]

4. Spill Response:

 In case of a spill, evacuate personnel to a safe area.[4]

e Remove all sources of ignition.[4]

» For solid spills, carefully sweep or vacuum the material, avoiding dust generation.
Dampening the material with water can help prevent dusting.[5]

o Collect the spilled material in a suitable, closed, and labeled container for disposal.[4][7]
e Prevent the chemical from entering drains.[4]

Disposal Plan

The disposal of 4-Nitrobenzenesulfonamide must adhere to all federal, state, and local
regulations for hazardous waste.

1. Waste Collection:

o Collect waste in a sturdy, leak-proof, and clearly labeled container.[3]
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e Do not mix with other waste streams unless compatibility is confirmed.
2. Storage of Waste:

» Store waste containers with caps tightly sealed in a designated and properly ventilated area.

[8]
e Segregate from incompatible materials.[8]
3. Professional Disposal:
» Waste is classified as hazardous.[2]

» Arrange for disposal through a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[4][7]

» Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance and to arrange for pickup.[7]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 4-Nitrobenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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